4-Trifluoromethyl-1-phenylvinylboronic acid pinacol ester

Specification

• CAS No.: 1361046-91-4
• Molecular Formula: C15H18BF3O2
• Molecular Weight: 298.11
• IUPAC Name: 4,4,5,5-tetramethyl-2-[1-[4-(trifluoromethyl)phenyl]ethenyl]-1,3,2-dioxaborolane
• Standard InChI: InChI=1S/C15H18BF3O2/c1-10(16-20-13(2,3)14(4,5)21-16)11-6-8-12(9-7-11)15(17,18)19/h6-9H,1H2,2-5H3
• Standard InChI Key: NGEPDYSRKLLXMJ-UHFFFAOYSA-N
• SMILES: B1(OC(C(O1)(C)C)(C)C)C(=C)C2=CC=C(C=C2)C(F)(F)F

Introduction

Chemical Identity and Structural Features

Molecular Formula and Weight

Property	Value
CAS Number	1361046-91-4
IUPAC Name	4,4,5,5-Tetramethyl-2-[1-(4-(trifluoromethyl)phenyl)ethenyl]-1,3,2-dioxaborolane
Molecular Formula	C₁₅H₁₈BF₃O₂
Molecular Weight	298.11 g/mol
InChI Key	NGEPDYSRKLLXMJ-UHFFFAOYSA-N

Structural Characteristics

The compound features:

• A vinylboronic ester core, stabilized by the pinacol (1,2-diol) ligand.

• A para-trifluoromethylphenyl group, introducing electron-withdrawing effects that modulate reactivity.

• A dioxaborolane ring (pinacol ester), enhancing shelf stability compared to free boronic acids.

Synthesis and Reactivity

Reactivity in Suzuki-Miyaura Coupling

The compound participates in palladium-catalyzed cross-couplings with aryl/vinyl halides, forming carbon-carbon bonds with high selectivity. The trifluoromethyl group enhances electrophilicity at the vinyl position, accelerating transmetalation steps.

Key Reaction Parameters:

• Catalyst: Pd(PPh₃)₄ or PdCl₂(dppf).

• Base: K₂CO₃ or CsF.

• Solvent: THF or dioxane.

Applications in Organic Synthesis

Pharmaceutical Intermediates

Property	Value
Melting Point	47–53°C
Storage Temperature	2–8°C
Flash Point	>110°C

Research Advancements

Enhanced Catalytic Systems

Recent work optimizes iridium-catalyzed borylation for vinylboronates, improving yields to >90% under mild conditions.

Computational Insights

DFT studies reveal that the trifluoromethyl group lowers the LUMO energy of the vinyl moiety, facilitating oxidative addition in palladium cycles.